methyl 3-(4-methoxypyridin-2-yl)-3-oxopropanoate
Overview
Description
Methyl 3-(4-methoxypyridin-2-yl)-3-oxopropanoate is an organic compound that is commonly used in scientific research. It is an important building block for the synthesis of many other compounds and is also used in drug development.
Mechanism of Action
The mechanism of action of methyl 3-(4-methoxypyridin-2-yl)-3-oxopropanoate is not fully understood. However, it is believed that the compound acts as an inhibitor of enzymes involved in the metabolism of other compounds. In particular, it is thought to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
Methyl 3-(4-methoxypyridin-2-yl)-3-oxopropanoate has been shown to have various biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs and other compounds. It has also been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
Methyl 3-(4-methoxypyridin-2-yl)-3-oxopropanoate is a useful compound for laboratory experiments due to its versatility and availability. It is relatively easy to synthesize and is widely available in commercial quantities. However, it is important to note that the compound can be toxic in high doses and should be handled with care in the laboratory.
Future Directions
The potential of methyl 3-(4-methoxypyridin-2-yl)-3-oxopropanoate for scientific research is vast. Future research could focus on the development of new synthesis methods and the exploration of its mechanism of action. Additionally, further research could be conducted on its biochemical and physiological effects, as well as its potential applications in drug development and other industries. Finally, further research could be conducted on its advantages and limitations for laboratory experiments.
Synthesis Methods
Methyl 3-(4-methoxypyridin-2-yl)-3-oxopropanoate can be synthesized by a variety of methods. The most common method is the condensation of 4-methoxypyridine with formaldehyde in the presence of an acid catalyst. This reaction produces a methyl ester of the desired compound. Other methods of synthesis include the reaction of 4-methoxypyridine with acetic anhydride and the reaction of 4-methoxypyridine with methyl acetoacetate.
Scientific Research Applications
Methyl 3-(4-methoxypyridin-2-yl)-3-oxopropanoate is a versatile compound that is used in a variety of scientific research applications. It is used in the synthesis of pharmaceuticals, such as antidepressants and anticonvulsants. It is also used in the synthesis of pesticides, herbicides, and other agricultural chemicals. Furthermore, it is used in the synthesis of fragrances, flavorings, and other consumer products.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(4-methoxypyridin-2-yl)-3-oxopropanoate involves the reaction of 4-methoxypyridine-2-carbaldehyde with ethyl acetoacetate in the presence of a base to form the corresponding enolate. The enolate is then alkylated with methyl iodide to yield the final product.", "Starting Materials": [ "4-methoxypyridine-2-carbaldehyde", "ethyl acetoacetate", "base", "methyl iodide" ], "Reaction": [ "Step 1: 4-methoxypyridine-2-carbaldehyde is reacted with ethyl acetoacetate in the presence of a base, such as sodium ethoxide, to form the corresponding enolate.", "Step 2: The enolate is then alkylated with methyl iodide in the presence of a strong base, such as potassium carbonate, to yield the final product, methyl 3-(4-methoxypyridin-2-yl)-3-oxopropanoate." ] } | |
CAS RN |
2111558-14-4 |
Molecular Formula |
C10H11NO4 |
Molecular Weight |
209.2 |
Purity |
0 |
Origin of Product |
United States |
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